Cas no 921533-28-0 (N-{2-3-(4-ethoxyphenyl)-6-oxo-1,6-dihydropyridazin-1-ylethyl}cyclopentanecarboxamide)

• Product Name: N-{2-3-(4-ethoxyphenyl)-6-oxo-1,6-dihydropyridazin-1-ylethyl}cyclopentanecarboxamide
• CAS No: 921533-28-0
• MF: C₂₀H₂₅N₃O₃
• MW: 355.43080496788
• CID: 6173743
• PubChem ID: 41241174
• Update Time: 2025-05-30

N-{2-3-(4-ethoxyphenyl)-6-oxo-1,6-dihydropyridazin-1-ylethyl}cyclopentanecarboxamide Chemical and Physical Properties

Names and Identifiers

• N-{2-3-(4-ethoxyphenyl)-6-oxo-1,6-dihydropyridazin-1-ylethyl}cyclopentanecarboxamide
• N-[2-[3-(4-ethoxyphenyl)-6-oxopyridazin-1-yl]ethyl]cyclopentanecarboxamide
• N-{2-[3-(4-ethoxyphenyl)-6-oxo-1,6-dihydropyridazin-1-yl]ethyl}cyclopentanecarboxamide
• AKOS024630112
• SCHEMBL24036482
• F2236-0450
• 921533-28-0
• N-(2-(3-(4-ethoxyphenyl)-6-oxopyridazin-1(6H)-yl)ethyl)cyclopentanecarboxamide

• Inchi： 1S/C20H25N3O3/c1-2-26-17-9-7-15(8-10-17)18-11-12-19(24)23(22-18)14-13-21-20(25)16-5-3-4-6-16/h7-12,16H,2-6,13-14H2,1H3,(H,21,25)
• InChI Key： MGJCYLIPXRPOIJ-UHFFFAOYSA-N
• SMILES： O=C(C1CCCC1)NCCN1C(C=CC(C2C=CC(=CC=2)OCC)=N1)=O

Computed Properties

• Exact Mass: 355.18959167g/mol
• Monoisotopic Mass: 355.18959167g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 7
• Complexity: 559
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 71Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyridazines and derivatives Phenylpyridazines

Additional information on N-{2-3-(4-ethoxyphenyl)-6-oxo-1,6-dihydropyridazin-1-ylethyl}cyclopentanecarboxamide

Compound CAS No. 921533-28-0: N-{2-[3-(4-Ethoxyphenyl)-6-Oxo-1,6-Dihydropyridazin-1-Yl]ethyl}Cyclopentanecarboxamide

The compound CAS No. 921533-28-0, also known as N-{2-[3-(4-Ethoxyphenyl)-6-Oxo-1,6-Dihydropyridazin-1-Yl]ethyl}Cyclopentanecarboxamide, is a complex organic molecule with a unique structure that combines a cyclopentanecarboxamide group with a dihydropyridazine moiety. This compound has garnered attention in the field of medicinal chemistry due to its potential pharmacological properties and structural versatility. Recent studies have highlighted its role in various biological pathways, making it a promising candidate for drug development.

The molecular structure of this compound is characterized by a dihydropyridazine ring system, which is a six-membered ring containing two nitrogen atoms and one oxygen atom. The dihydropyridazine moiety is further substituted with a 4-ethoxyphenyl group at the 3-position and an ethyl group attached to the nitrogen atom at the 1-position. This substitution pattern contributes to the compound's stability and bioavailability. The cyclopentanecarboxamide group, on the other hand, enhances the molecule's ability to interact with target proteins, making it a valuable component in drug design.

Recent research has focused on the synthesis and characterization of this compound. Scientists have employed various synthetic strategies, including multi-component reactions and catalytic processes, to optimize its production. These methods have not only improved the yield but also minimized the use of hazardous reagents, aligning with green chemistry principles. The compound's synthesis involves several key steps, such as the formation of the dihydropyridazine ring and subsequent functionalization with the cyclopentanecarboxamide group.

In terms of pharmacological activity, this compound has shown potential in modulating enzyme activity and receptor binding. Studies have demonstrated its ability to inhibit certain kinases and influence cellular signaling pathways, which are critical in diseases such as cancer and neurodegenerative disorders. Preclinical experiments have revealed promising results in reducing tumor growth in animal models, suggesting its potential as an anticancer agent.

Moreover, the compound's structural flexibility allows for further modification to enhance its therapeutic efficacy. Researchers are exploring various analogs by altering substituents on the dihydropyridazine ring or modifying the cyclopentanecarboxamide group. These modifications aim to improve pharmacokinetic properties such as solubility and bioavailability while maintaining or enhancing biological activity.

The application of computational chemistry tools has also played a significant role in understanding this compound's behavior at the molecular level. Molecular docking studies have provided insights into how it interacts with target proteins, guiding further optimization efforts. Additionally, quantum mechanical calculations have helped predict its electronic properties and reactivity under different conditions.

In conclusion, CAS No. 921533-28-0 represents a valuable addition to the arsenal of compounds being explored for therapeutic applications. Its unique structure, coupled with recent advancements in synthesis and pharmacology, positions it as a promising candidate for future drug development. Continued research into its properties and potential uses will undoubtedly contribute to advancements in medicinal chemistry and personalized medicine.